7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 6-ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole
• InChI: InChI=1S/C13H15NO/c1-2-15-12-5-6-13-10(9-12)8-11-4-3-7-14(11)13/h5-6,8-9H,2-4,7H2,1H3
• InChI Key: PBBHRTOURRSFKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N3CCCC3=C2

Description

7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

a solution of 64.00 g 2,3-dihydro-1H-3a-aza-cyclopenta[a]inden-6-ol in 240 mL N,N-dimethylformamide was added over 10 min to a cooled (0° C.) suspension of 17.73 g (0.406 mol) sodium hydride (55% in oil) in 400 mL N,N-dimethylformamide. The mixture was stirred at 0° C. for 30 min. To the resulting mixture was added 32.84 mL (63.39 g, 0.406mol) ethyl iodide dropwise over 10 min. The mixture was stirred at room temperature for 1 h. The mixture was partitioned between ice-water and ethyl acetate. The phases were separated and the organic phase was washed with 10% citric acid, 10% sodium bicarbonate solution and brine. The aqueous phases were re-extracted with ethyl acetate. The combined organic phases were dried over magnesium sulfate and evaporated to dryness. The solid residue was stirred with 600 mL n-hexane for 1 h and the product collected by filtration. The filtrate was concentrated to obtain a second crop of product, to afford a combined yield of 66.4 g (89.3%) of the title compound as white crystals melting at 101-102° C.